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Compound of Interest

Compound Name: Vanadium triiodide

Cat. No.: B092258

For immediate reference, the chemical formula for Vanadium Triiodide is VIs, and its CAS
number is 15513-94-7.[1] This guide provides an in-depth overview of Vanadium Triiodide,
including its chemical and physical properties, a detailed synthesis protocol, and an exploration
of its potential applications in research and development, particularly in catalysis and as a
precursor for materials with biological activity.

Core Chemical and Physical Properties

Vanadium triiodide is a black, hygroscopic crystalline solid.[1] It is paramagnetic and soluble
in water, forming green solutions characteristic of V(lll) ions.[1] A summary of its key
quantitative properties is presented in the table below.

Property Value Reference
Chemical Formula Vis [1]
CAS Number 15513-94-7 [1]
Molar Mass 431.6549 g/mol [1]
Appearance Black solid [1]
Density 5.14 g/cm?3 [1]
Solubility in water Soluble [1]
Coordination Geometry Octahedral [1]
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Synthesis of Vanadium Triiodide: An Experimental
Protocol

The primary method for synthesizing vanadium triiodide involves the direct reaction of
vanadium metal powder with iodine at elevated temperatures.[1]

Experimental Protocol:

Materials:

Vanadium metal powder

lodine (I2)

Quartz tube

Furnace

Vacuum pump

Procedure:

Place a stoichiometric amount of vanadium powder and iodine into a quartz tube.

o Evacuate the tube to remove air and moisture.

e Seal the quartz tube.

¢ Heat the sealed tube in a furnace to approximately 500 °C.[1]

o Maintain this temperature to allow the reaction to proceed to completion. The reaction is as
follows: 2V + 3 12 - 2 VI3[1]

 After the reaction is complete, cool the tube to room temperature.

e The resulting product is crystalline vanadium triiodide.
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Potential Applications in Research and
Development

While direct applications of vanadium triiodide in drug development are still an emerging area
of research, the broader class of vanadium compounds exhibits significant biological activities
and catalytic properties relevant to the field.

Precursor for Biologically Active Vanadium Complexes

Vanadium compounds have demonstrated a range of biological activities, including insulin-
mimetic, anti-cancer, and anti-parasitic properties.[2][3][4][5] Vanadium triiodide can serve as
a valuable precursor for the synthesis of novel organometallic vanadium(lll) complexes. The
investigation of these complexes could lead to the development of new therapeutic agents. The
biological activity of vanadium compounds is often attributed to their ability to interact with
phosphate-metabolizing enzymes.[3][6]

Catalyst in Organic Synthesis

Vanadium compounds are known to be effective catalysts in various organic reactions,
particularly in oxidation and polymerization reactions.[7][8] Vanadium's ability to exist in multiple
oxidation states is key to its catalytic activity.[8][9] Vanadium triiodide can be explored as a
catalyst or precatalyst in reactions such as:

o Oxidation of alcohols and sulfides.
o Polymerization of olefins.

e Coupling reactions.

Materials Science

Vanadium iodide has been noted for its interesting magnetic and electronic properties, making
it a compound of interest in materials science.[10] It can be used as a precursor for the
synthesis of other vanadium-containing materials, such as vanadium nitrides and oxides,
through various deposition techniques.[11] These materials have potential applications in
electronics and energy storage.
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Visualizing the Synthesis of Vanadium Triiodide

The following diagram illustrates the experimental workflow for the synthesis of Vanadium
Triiodide.

Evacuate and Seal

Vanadium Powder (V) + Place in
lodine (I2) Quartz Tube

Heat to 500°C
in Furnace

Cool to
Room Temperature

Click to download full resolution via product page

Synthesis workflow for Vanadium Triiodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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